Cas no 1207017-69-3 (N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide)

• Product Name: N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide
• CAS No: 1207017-69-3
• MF: C₂₃H₂₆N₄O₂S₂
• MW: 454.608142375946
• CID: 5399151
• Update Time: 2025-11-01

N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C23H26N4O2S2/c1-3-4-12-24-22(29)17-8-10-19(11-9-17)27-14-13-25-23(27)31-16-21(28)26-18-6-5-7-20(15-18)30-2/h5-11,13-15H,3-4,12,16H2,1-2H3,(H,24,29)(H,26,28)
• InChI Key： SGJYHKHGNIVLNI-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C1=CC=C(N2C(SCC(NC3=CC=CC(SC)=C3)=O)=NC=C2)C=C1

Computed Properties

• Exact Mass: 454.15
• Monoisotopic Mass: 454.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.79±0.70(Predicted)

Additional information on N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide

Comprehensive Analysis of N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide (CAS 1207017-69-3)

In the realm of organic chemistry and pharmaceutical research, N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide (CAS 1207017-69-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring an imidazole core and a benzamide moiety, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its thioether and amide functional groups, which contribute to its unique reactivity and binding properties.

The compound's CAS number 1207017-69-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, while complex, highlights key structural elements: the N-butyl chain, the methylthio substituent, and the 1H-imidazol-1-yl ring. These features are often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry optimization, reflecting broader trends in targeted molecular design.

Recent advancements in high-throughput screening (HTS) technologies have spurred renewed attention on derivatives of N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide. Computational studies leveraging AI-driven molecular docking suggest potential interactions with biological targets implicated in inflammation and metabolic disorders. Such findings align with growing public interest in "next-generation small molecule therapeutics" and "precision medicine approaches," frequently searched topics in scientific literature and patent filings.

From a synthetic chemistry perspective, the compound's sulfur-containing linkages (evident in the methylthio and thioether groups) offer intriguing possibilities for covalent inhibitor development. This resonates with industry demand for compounds that combine stability with selective reactivity—a balance often queried in search engines using terms like "tunable drug-like molecules" or "thiol-reactive pharmacophores." Analytical techniques such as LC-MS and NMR are essential for characterizing this compound, topics frequently covered in analytical chemistry workshops.

Environmental and green chemistry considerations also apply to CAS 1207017-69-3. Modern researchers prioritize sustainable synthesis routes, reflecting broader societal concerns about "eco-friendly chemical production." The compound's potential biodegradability, inferred from its amide bonds and heterocyclic cleavage pathways, is an area of active investigation—addressing common queries about "benign-by-design chemicals" in academic search trends.

In material science applications, the π-conjugated system of this benzamide derivative suggests utility in organic electronic materials. This intersects with booming interest in "flexible electronics" and "bio-compatible sensors," as evidenced by rising patent applications in these domains. The methylthiophenyl component may further enable surface modification strategies for nanomaterials, another hot topic in nanotechnology circles.

Quality control protocols for N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide emphasize rigorous HPLC purification and crystallization methods. These procedures address frequently asked questions about "challenging compound purification" in process chemistry forums. Stability studies under various pH and temperature conditions are equally vital, corresponding to industry needs for "robust formulation excipients."

The intellectual property landscape surrounding CAS 1207017-69-3 reveals strategic patents covering its imidazole-amide hybrids as kinase inhibitors. This aligns with pharmaceutical industry searches for "novel ATP-competitive inhibitors" and "allosteric modulator scaffolds." Meanwhile, academic citations highlight its utility as a chemical probe in signal transduction research—answering common literature search terms like "mechanistic molecular tools."

Emerging analytical challenges include characterizing the compound's rotamer populations due to restricted rotation around its amide bond. Such investigations respond to advanced search queries about "dynamic NMR analysis" and "conformational drug design." Synchrotron-based X-ray crystallography studies have proven particularly valuable here, a technique gaining traction in structural biology searches.

Looking ahead, N-Butyl-4-[2-[[2-[[3-(methylthio)phenyl]amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide exemplifies the convergence of multidisciplinary chemistry. Its study addresses pressing questions about "structure-activity relationships" while offering teachable moments in retrosynthetic analysis—both perennial favorites in chemistry education searches. As research continues, this compound will likely remain at the forefront of discussions about molecular innovation across scientific communities.